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Compound of Interest

Compound Name: Gadolinium--nickel (1/5)

Cat. No.: B15489513 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a preliminary investigation into the magnetocaloric effect (MCE)

of the intermetallic compound Gadolinium Nickel five (GdNi5). GdNi5 is a ferromagnetic

material that exhibits the magnetocaloric effect, a phenomenon where a material's temperature

changes in response to an applied magnetic field. This property makes it a candidate for

magnetic refrigeration technologies, which offer a potentially more energy-efficient and

environmentally friendly alternative to conventional gas-compression refrigeration. This

document summarizes key quantitative data, details experimental protocols for its

characterization, and provides visualizations of the experimental workflow and the logical

relationships of the magnetocaloric effect.

Quantitative Data Summary
The magnetocaloric properties of GdNi5 are summarized in the table below. The data includes

the Curie temperature (T C ), the maximum magnetic entropy change (-ΔS M ), and the

Relative Cooling Power (RCP). The Curie temperature is the critical temperature above which a

ferromagnetic material loses its spontaneous magnetization. The magnetic entropy change is a

measure of the change in the magnetic disorder of the material upon the application of a

magnetic field, and is a key indicator of the magnitude of the magnetocaloric effect. The

Relative Cooling Power is a figure of merit that quantifies the amount of heat that can be

transferred between the hot and cold reservoirs in one ideal refrigeration cycle.
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Compound
Curie
Temperatur
e (T C ) (K)

Magnetic
Field
Change (T)

Max.
Magnetic
Entropy
Change (-
ΔS M )
(J/kg·K)

Relative
Cooling
Power
(RCP) (J/kg)

Reference

GdNi5 32 5 ~5

Not explicitly

stated, but

RCP for GdNi

material is

shown to

increase with

the magnetic

field

[1]

GdNi5 35 7 12.8 347 [2]

Experimental Protocols
The investigation of the magnetocaloric effect in GdNi5 involves a series of well-defined

experimental procedures. These protocols are crucial for obtaining reliable and reproducible

data.

Sample Preparation: Arc Melting
Polycrystalline samples of GdNi5 are typically synthesized using an arc melting furnace under

an inert atmosphere, such as high-purity argon.

Starting Materials: High-purity Gadolinium (Gd) and Nickel (Ni) metals in their stoichiometric

ratio (1:5).

Procedure:

The constituent metals are weighed and placed on a water-cooled copper hearth inside

the arc furnace chamber.
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The chamber is evacuated to a high vacuum and then backfilled with argon gas. This

process is repeated several times to ensure a pure argon atmosphere.

A high current is passed through a non-consumable tungsten electrode to strike an arc,

which melts the raw materials.

To ensure homogeneity, the resulting ingot is flipped and re-melted multiple times.

The synthesized sample is often annealed at a high temperature in a vacuum-sealed

quartz tube for an extended period to improve crystal quality and homogeneity.

Structural Characterization: X-ray Diffraction (XRD)
The crystal structure and phase purity of the synthesized GdNi5 sample are verified using

powder X-ray diffraction.

Instrument: A standard powder X-ray diffractometer with a Cu Kα radiation source.

Procedure:

A small portion of the synthesized ingot is ground into a fine powder.

The powder is mounted on a sample holder.

The XRD pattern is recorded over a specific 2θ range.

The obtained diffraction pattern is analyzed using Rietveld refinement software to confirm

the expected crystal structure (typically the hexagonal CaCu5-type structure for GdNi5)

and to identify any impurity phases.

Magnetic Property Measurements
The magnetic properties of GdNi5 are characterized using a magnetometer, such as a

Vibrating Sample Magnetometer (VSM) or a Superconducting Quantum Interference Device

(SQUID) magnetometer.

Magnetization versus Temperature (M-T) Measurements:
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The sample is cooled to a low temperature (e.g., 2 K) in the absence of a magnetic field

(zero-field-cooled, ZFC) or in the presence of a small applied magnetic field (field-cooled,

FC).

A small magnetic field (e.g., 0.01 T) is applied, and the magnetization is measured as the

temperature is increased.

The Curie temperature (T C ) is determined from the sharp change in magnetization in the

M-T curve.

Magnetization versus Magnetic Field (M-H) Isotherms:

The sample is set to a series of constant temperatures around its Curie temperature.

At each temperature, the magnetic field is swept from zero to a maximum value (e.g., 5 T

or 7 T) and back to zero, while the magnetization is recorded.

This set of isothermal M-H curves is used to calculate the magnetic entropy change.

Magnetocaloric Effect Characterization
The magnetocaloric effect is quantified by the magnetic entropy change (-ΔS M ) and the

adiabatic temperature change (ΔT ad ).

Calculation of Magnetic Entropy Change (-ΔS M ): The isothermal magnetic entropy change

is calculated from the M-H isotherm data using the Maxwell relation:

ΔS M (T, ΔH) = ∫ H 0 H f ( ∂M/∂T ) H dH

where (∂M/∂T) H is the partial derivative of magnetization with respect to temperature at a

constant magnetic field. This derivative is numerically approximated from the set of M-H

isotherms measured at discrete temperatures.

Heat Capacity Measurements and Calculation of Adiabatic Temperature Change (ΔT ad ):

The adiabatic temperature change can be determined from heat capacity measurements.

The heat capacity of the sample is measured as a function of temperature in the absence

of a magnetic field (C P (T, 0)) and in the presence of various magnetic fields (C P (T, H)).
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The total entropy S(T, H) is then calculated by integrating the heat capacity data:

S(T, H) = ∫ 0 T (C P (T', H) / T') dT'

The adiabatic temperature change (ΔT ad ) for a magnetic field change from 0 to H is the

temperature difference between the S(T, H) and S(T, 0) curves at a constant entropy

value.

Visualizations
The following diagrams, generated using Graphviz (DOT language), illustrate the experimental

workflow for investigating the magnetocaloric effect in GdNi5 and the logical relationship of the

key parameters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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